Cas no 1021060-33-2 ([5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate)

• Product Name: [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate
• CAS No: 1021060-33-2
• MF: C₁₉H₁₅F₂NO₄
• MW: 359.32351231575
• CID: 5840257
• PubChem ID: 42065724
• Update Time: 2025-06-08

[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate
• F2496-1125
• 1021060-33-2
• (5-(2,4-difluorophenyl)isoxazol-3-yl)methyl 2-(o-tolyloxy)acetate
• AKOS024652969

• Inchi： 1S/C19H15F2NO4/c1-12-4-2-3-5-17(12)24-11-19(23)25-10-14-9-18(26-22-14)15-7-6-13(20)8-16(15)21/h2-9H,10-11H2,1H3
• InChI Key： HDGVSGKKYDTTQG-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=C(F)C=C2F)ON=1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 359.09691428g/mol
• Monoisotopic Mass: 359.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate

Introduction to [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate (CAS No. 1021060-33-2)

[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number [1021060-33-2], belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this compound, particularly its [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl and 2-(2-methylphenoxy)acetate moieties, contribute to its potential applications in drug discovery and medicinal chemistry.

The [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl group is a key pharmacophore in this compound, known for its ability to interact with biological targets in a manner that can modulate various physiological processes. This moiety has been extensively studied for its role in enhancing the binding affinity and selectivity of small molecule drugs. The presence of fluorine atoms in the 2,4-difluorophenyl ring further enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design.

The 2-(2-methylphenoxy)acetate part of the molecule introduces a hydrophilic group that can improve solubility and bioavailability. This balance between hydrophobic and hydrophilic regions is essential for ensuring that the compound can effectively traverse biological membranes and reach its target site. The combination of these structural elements makes [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have shown that the [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl group can interact with enzymes and receptors in a way that suggests potential applications in treating inflammatory diseases and cancer. The fluorine atoms in the phenyl ring have been found to enhance binding interactions by increasing electronic density and reducing steric hindrance.

In addition to its potential therapeutic applications, [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate has been explored as a key intermediate in the synthesis of more complex molecules. Its structural framework allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound to develop novel inhibitors of kinases and other enzymes involved in signal transduction pathways.

The synthesis of [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the oxazole ring system efficiently. These methods not only improve yield but also minimize side reactions, ensuring high purity of the final product.

One of the most intriguing aspects of this compound is its potential role in developing next-generation antiviral agents. The oxazole ring has been shown to exhibit broad-spectrum antiviral activity by interfering with viral replication mechanisms. The presence of fluorine atoms further enhances this activity by stabilizing key interactions with viral proteins. Recent studies have demonstrated that derivatives of [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate can inhibit the replication of RNA viruses with high efficacy.

The pharmacokinetic properties of [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate have also been thoroughly investigated. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. This makes it an attractive candidate for further development into a clinical drug candidate. Additionally, preclinical studies have shown that the compound is well-tolerated at therapeutic doses without significant adverse effects.

The development of novel synthetic methodologies for [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate has been a focus of recent research efforts. Innovations such as flow chemistry and continuous manufacturing processes have enabled more efficient production scales while maintaining high quality standards. These advancements are crucial for translating laboratory discoveries into scalable manufacturing processes suitable for industrial production.

In conclusion, [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate (CAS No. 1021060-33-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an ideal candidate for exploring new therapeutic strategies across various diseases. As research continues to uncover more about its biological activities and synthetic possibilities，this compound is poised to play a crucial role in shaping the future of medicinal chemistry。